N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide

• IUPAC Name: N-[4-(4-benzoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C19H21N3O2/c1-15(23)20-17-7-9-18(10-8-17)21-11-13-22(14-12-21)19(24)16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,20,23)
• InChI Key: FTZAPFQHONZJER-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide, also known as BPA, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide is believed to exert its pharmacological effects by binding to specific receptors in the body, including dopamine and serotonin receptors. This binding leads to the modulation of various signaling pathways, resulting in the observed effects.
Biochemical and Physiological Effects:
N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. These effects include the inhibition of cancer cell proliferation, the induction of apoptosis, the modulation of inflammatory cytokines, and the protection of neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide has advantages and limitations for use in lab experiments. Advantages include its relatively low toxicity and its ability to modulate specific pathways. Limitations include its limited solubility in water and its potential to bind to non-specific targets.

Future Directions

There are several future directions for research on N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide. These include studying its potential use in combination with other drugs, exploring its effects on different types of cancer, investigating its effects on other neurological disorders, and developing more efficient synthesis methods. Additionally, further studies are needed to fully understand the pharmacological properties of N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide and its mechanisms of action.
In conclusion, N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide is a chemical compound with potential pharmacological properties that has been studied for its effects on cancer, inflammation, and neurological disorders. It has been synthesized using various methods and has been shown to bind to specific receptors in the body, leading to the modulation of various signaling pathways. While it has advantages and limitations for use in lab experiments, there are several future directions for research on N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide that could lead to the development of new therapeutic agents.

Synthesis Methods

N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide can be synthesized using different methods, including the reaction of 4-benzoyl-1-piperazinecarboxylic acid with 4-aminophenylacetic acid in the presence of a coupling agent. Another method involves the reaction of 4-benzoyl-1-piperazinecarboxylic acid with 4-chloroaniline followed by the reaction with glycine.

Scientific Research Applications

N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide has been studied for its anti-inflammatory properties. In neurological disorders research, N-[4-(4-benzoyl-1-piperazinyl)phenyl]acetamide has been shown to have potential as a neuroprotective agent.